Cas no 2680852-21-3 (Benzyl 4-[(6-fluoropyridin-3-yl)oxy]piperidine-1-carboxylate)

• Product Name: Benzyl 4-[(6-fluoropyridin-3-yl)oxy]piperidine-1-carboxylate
• CAS No: 2680852-21-3
• MF: C₁₈H₁₉FN₂O₃
• MW: 330.353468179703
• CID: 6341771
• PubChem ID: 165920760
• Update Time: 2025-05-24

Benzyl 4-[(6-fluoropyridin-3-yl)oxy]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28295624
• 2680852-21-3
• benzyl 4-[(6-fluoropyridin-3-yl)oxy]piperidine-1-carboxylate
• Benzyl 4-[(6-fluoropyridin-3-yl)oxy]piperidine-1-carboxylate

• Inchi： 1S/C18H19FN2O3/c19-17-7-6-16(12-20-17)24-15-8-10-21(11-9-15)18(22)23-13-14-4-2-1-3-5-14/h1-7,12,15H,8-11,13H2
• InChI Key： FQIVQTDYJHHUHZ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)OC1CCN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 330.13797063g/mol
• Monoisotopic Mass: 330.13797063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 51.7Ų

Additional information on Benzyl 4-[(6-fluoropyridin-3-yl)oxy]piperidine-1-carboxylate

Comprehensive Analysis of Benzyl 4-[(6-fluoropyridin-3-yl)oxy]piperidine-1-carboxylate (CAS No. 2680852-21-3)

In the rapidly evolving field of pharmaceutical and agrochemical research, Benzyl 4-[(6-fluoropyridin-3-yl)oxy]piperidine-1-carboxylate (CAS No. 2680852-21-3) has emerged as a compound of significant interest. This piperidine derivative, characterized by its fluoropyridine moiety, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which enables modifications for enhanced bioactivity and selectivity. The compound's carboxylate and benzyl groups further contribute to its unique physicochemical properties, making it a valuable intermediate in synthetic chemistry.

The growing demand for fluorinated compounds in medicinal chemistry has propelled the popularity of Benzyl 4-[(6-fluoropyridin-3-yl)oxy]piperidine-1-carboxylate. Fluorination is a key strategy to improve metabolic stability and membrane permeability, addressing common challenges in drug development. Recent studies highlight its role in targeting G-protein-coupled receptors (GPCRs), a hot topic in neurodegenerative and cardiovascular research. Additionally, its heterocyclic framework aligns with trends in fragment-based drug design, a method gaining traction for optimizing lead compounds.

From an industrial perspective, CAS No. 2680852-21-3 is often discussed in forums focusing on high-value chemical intermediates. Its synthesis involves scalable protocols, such as nucleophilic aromatic substitution (SNAr) reactions, which are cost-effective and environmentally friendly when paired with modern green chemistry principles. This aligns with the global push for sustainable manufacturing, a frequent search query among professionals. Analytical techniques like HPLC and NMR are critical for quality control, ensuring compliance with regulatory standards for purity and stability.

Another trending application of Benzyl 4-[(6-fluoropyridin-3-yl)oxy]piperidine-1-carboxylate lies in agrochemical innovation. With increasing interest in crop protection agents, this compound's pyridine ether structure is explored for herbicidal and insecticidal activity. Its mode of action, potentially involving enzyme inhibition, resonates with searches for "next-gen pest control solutions." Furthermore, its compatibility with precision agriculture technologies underscores its relevance in addressing food security challenges.

In conclusion, Benzyl 4-[(6-fluoropyridin-3-yl)oxy]piperidine-1-carboxylate exemplifies the intersection of cutting-edge science and practical applications. Its multifaceted utility—from pharmaceutical scaffolds to agrochemical leads—positions it as a compound worthy of continued investigation. As research progresses, updates on its pharmacokinetic profiles and novel derivatives are anticipated to dominate academic and industrial discourse.